Cas no 88958-30-9 (3-Isoxazolecarbonyl chloride, 5-(3-nitrophenyl)-)

• Product Name: 3-Isoxazolecarbonyl chloride, 5-(3-nitrophenyl)-
• CAS No: 88958-30-9
• MF: C₁₀H₅ClN₂O₄
• MW: 252.610701322556
• CID: 618262
• PubChem ID: 71320960
• Update Time: 2025-04-19

3-Isoxazolecarbonyl chloride, 5-(3-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Isoxazolecarbonyl chloride, 5-(3-nitrophenyl)-
• 5-(3-nitrophenyl)-1,2-oxazole-3-carbonyl chloride
• 88958-30-9
• DTXSID10750822
• 5-(3-Nitrophenyl)isoxazole-3-carbonyl chloride

• Inchi： 1S/C10H5ClN2O4/c11-10(14)8-5-9(17-12-8)6-2-1-3-7(4-6)13(15)16/h1-5H
• InChI Key： XUKRUOUUYAWVHB-UHFFFAOYSA-N
• SMILES： ClC(C1C=C(C2C=CC=C(C=2)[N+](=O)[O-])ON=1)=O

Computed Properties

• Exact Mass: 251.9937843g/mol
• Monoisotopic Mass: 251.9937843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 88.9Ų